1-[3-Methoxy-2,2-bis(methoxymethyl)propoxy]nonane
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Overview
Description
1-[3-Methoxy-2,2-bis(methoxymethyl)propoxy]nonane is an organic compound with a complex structure that includes multiple methoxy groups and a nonane backbone
Preparation Methods
The synthesis of 1-[3-Methoxy-2,2-bis(methoxymethyl)propoxy]nonane typically involves multiple steps, starting with the preparation of intermediate compounds. One common synthetic route includes the reaction of 3-methoxy-2,2-bis(methoxymethyl)propanol with a suitable alkylating agent under controlled conditions. The reaction conditions often require the use of catalysts and specific temperature and pressure settings to ensure the desired product is obtained with high yield and purity.
Industrial production methods may involve large-scale reactions using continuous flow reactors to optimize the efficiency and scalability of the process. These methods are designed to minimize waste and reduce production costs while maintaining high standards of safety and environmental compliance.
Chemical Reactions Analysis
1-[3-Methoxy-2,2-bis(methoxymethyl)propoxy]nonane can undergo various chemical reactions, including:
Oxidation: This reaction typically involves the use of oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding aldehydes or carboxylic acids.
Reduction: Reduction reactions may be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols or alkanes.
Substitution: Nucleophilic substitution reactions can occur with reagents such as halides or amines, leading to the formation of new compounds with different functional groups.
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield aldehydes or acids, while reduction may produce alcohols or alkanes.
Scientific Research Applications
1-[3-Methoxy-2,2-bis(methoxymethyl)propoxy]nonane has several scientific research applications, including:
Chemistry: It is used as a reagent in organic synthesis, particularly in the formation of complex molecules through various chemical reactions.
Biology: The compound may be used in biochemical studies to investigate the interactions between different biomolecules and to develop new pharmaceuticals.
Medicine: Research into the potential therapeutic applications of this compound includes its use as a precursor for drug development and as a model compound for studying metabolic pathways.
Industry: In industrial applications, this compound is used in the production of specialty chemicals and materials with specific properties.
Mechanism of Action
The mechanism of action of 1-[3-Methoxy-2,2-bis(methoxymethyl)propoxy]nonane involves its interaction with various molecular targets and pathways. The compound may act as a substrate for enzymatic reactions, leading to the formation of active metabolites that exert specific biological effects. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.
Comparison with Similar Compounds
1-[3-Methoxy-2,2-bis(methoxymethyl)propoxy]nonane can be compared with similar compounds such as:
3-Methoxy-2,2-bis(methoxymethyl)-1-propanol: This compound has a similar structure but differs in the length of the carbon chain and the position of the functional groups.
1-Propanol, 2,2-bis(methoxymethyl): Another similar compound with a shorter carbon chain and different functional group arrangement.
The uniqueness of this compound lies in its specific structure, which imparts distinct chemical properties and reactivity compared to its analogs.
Properties
CAS No. |
93658-51-6 |
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Molecular Formula |
C17H36O4 |
Molecular Weight |
304.5 g/mol |
IUPAC Name |
1-[3-methoxy-2,2-bis(methoxymethyl)propoxy]nonane |
InChI |
InChI=1S/C17H36O4/c1-5-6-7-8-9-10-11-12-21-16-17(13-18-2,14-19-3)15-20-4/h5-16H2,1-4H3 |
InChI Key |
SSKCTOWLMZJDSQ-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCCCCCOCC(COC)(COC)COC |
Origin of Product |
United States |
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